Cas no 1039993-73-1 (N-(2-methoxyethyl)pyridin-4-amine)

• Product Name: N-(2-methoxyethyl)pyridin-4-amine
• CAS No: 1039993-73-1
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 4569195
• Update Time: 2025-05-27

N-(2-methoxyethyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)pyridin-4-amine

• Inchi： 1S/C8H12N2O/c1-11-7-6-10-8-2-4-9-5-3-8/h2-5H,6-7H2,1H3,(H,9,10)
• InChI Key： KFHOLWYSEDQVIA-UHFFFAOYSA-N
• SMILES： O(C)CCNC1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 92.1
• XLogP3: 0.7
• Topological Polar Surface Area: 34.2

N-(2-methoxyethyl)pyridin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N-(2-methoxyethyl)pyridin-4-amine

Recent Advances in the Study of N-(2-methoxyethyl)pyridin-4-amine (CAS: 1039993-73-1) in Chemical Biology and Pharmaceutical Research

N-(2-methoxyethyl)pyridin-4-amine (CAS: 1039993-73-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its pyridine core and methoxyethyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development. The compound's unique chemical properties make it a valuable candidate for further investigation in targeted therapies and medicinal chemistry.

One of the key areas of research involving N-(2-methoxyethyl)pyridin-4-amine is its role as an intermediate in the synthesis of more complex bioactive molecules. Recent publications have highlighted its utility in the development of kinase inhibitors, particularly those targeting cancer-related pathways. The compound's ability to modulate specific protein-protein interactions has also been explored, with several studies demonstrating its efficacy in disrupting pathological signaling cascades. These findings underscore the versatility of N-(2-methoxyethyl)pyridin-4-amine as a building block in drug discovery.

In terms of pharmacological properties, recent in vitro and in vivo studies have provided valuable insights into the compound's pharmacokinetic profile. Research has shown that N-(2-methoxyethyl)pyridin-4-amine exhibits favorable absorption and distribution characteristics, with moderate metabolic stability. These properties, combined with its relatively low toxicity profile, make it an attractive candidate for further optimization in drug development programs. Several research groups have reported successful derivatization strategies to enhance its biological activity and selectivity.

The mechanism of action of N-(2-methoxyethyl)pyridin-4-amine and its derivatives has been the subject of intensive investigation. Recent structural biology studies have revealed its binding modes with various biological targets, providing crucial information for structure-activity relationship (SAR) analyses. These findings have enabled researchers to design more potent and selective analogs, with several candidates currently in preclinical development. The compound's ability to interact with multiple target classes suggests it may have applications beyond its initial indications.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and scalable routes to N-(2-methoxyethyl)pyridin-4-amine. Green chemistry approaches have been particularly emphasized, with several research groups reporting environmentally friendly synthetic protocols that maintain high yields and purity. These methodological improvements are expected to facilitate broader adoption of this compound in both academic and industrial research settings.

Looking forward, the research community anticipates continued interest in N-(2-methoxyethyl)pyridin-4-amine as its therapeutic potential becomes more apparent. Ongoing studies are exploring its applications in neurodegenerative diseases, inflammatory disorders, and infectious diseases. The compound's modular structure lends itself well to combinatorial chemistry approaches, suggesting it may serve as a cornerstone for future drug discovery efforts. As more data becomes available, researchers are optimistic about its prospects for clinical translation.